5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl 2-oxo-2-(1-pyrrolidinyl)ethyl sulfide
5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl 2-oxo-2-(1-pyrrolidinyl)ethyl sulfide
Brand Name:
Vulcanchem
CAS No.:
592514-95-9
VCID:
VC0425209
InChI:
InChI=1S/C21H21ClN4OS/c1-15-5-4-6-18(13-15)26-20(16-7-9-17(22)10-8-16)23-24-21(26)28-14-19(27)25-11-2-3-12-25/h4-10,13H,2-3,11-12,14H2,1H3
SMILES:
CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)N3CCCC3)C4=CC=C(C=C4)Cl
Molecular Formula:
C21H21ClN4OS
Molecular Weight:
412.9g/mol
5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl 2-oxo-2-(1-pyrrolidinyl)ethyl sulfide
CAS No.: 592514-95-9
Main Products
VCID: VC0425209
Molecular Formula: C21H21ClN4OS
Molecular Weight: 412.9g/mol
| CAS No. | 592514-95-9 |
|---|---|
| Product Name | 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl 2-oxo-2-(1-pyrrolidinyl)ethyl sulfide |
| Molecular Formula | C21H21ClN4OS |
| Molecular Weight | 412.9g/mol |
| IUPAC Name | 2-[[5-(4-chlorophenyl)-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-pyrrolidin-1-ylethanone |
| Standard InChI | InChI=1S/C21H21ClN4OS/c1-15-5-4-6-18(13-15)26-20(16-7-9-17(22)10-8-16)23-24-21(26)28-14-19(27)25-11-2-3-12-25/h4-10,13H,2-3,11-12,14H2,1H3 |
| Standard InChIKey | XLWQEVKRESPFGX-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)N3CCCC3)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)N3CCCC3)C4=CC=C(C=C4)Cl |
| PubChem Compound | 1005740 |
| Last Modified | Nov 11 2021 |
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